Sangivamycin

• CAS: 18417-89-5; 21090-35-7
• Molecular Formula: C12H15N5O5
• Molecular Weight: 309.28 g/mol
• InChI: InChI=1S/C12H15N5O5/c13-9-6-4(10(14)21)1-17(11(6)16-3-15-9)12-8(20)7(19)5(2-18)22-12/h1,3,5,7-8,12,18-20H,2H2,(H2,14,21)(H2,13,15,16)/t5-,7-,8-,12-/m1/s1
• InChIKey: OBZJZDHRXBKKTJ-JTFADIMSSA-N

Researchers studying PKC-dependent signaling or SARS-CoV-2 require tool compounds with proven selectivity and favorable in vivo profiles. Sangivamycin delivers: • Potent PKC inhibition (IC50=10 µM) vs. weak activity of analogs Tubercidin/Toyocamycin • Superior anti-SARS-CoV-2 potency vs. remdesivir with documented human tolerability • Rhodopsin kinase inhibition (Ki=180 nM) for vision research • Established ADME profile enabling translatable in vivo efficacy studies Available in research quantities with purity ≥98% (HPLC).

Sangivamycin: Pyrrolopyrimidine Nucleoside Antibiotic

Sangivamycin (NSC-65346, 7-Deaza-7-carbamoyladenosine) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic produced by Streptomyces [1]. It acts as a potent, ATP-competitive inhibitor of protein kinase C (PKC) with an IC50 of 10 μM . Beyond PKC inhibition, sangivamycin demonstrates potent antiviral activity against multiple viruses, including SARS-CoV-2, arenaviruses, filoviruses, and orthopoxviruses, and is well-tolerated in humans [2]. Its antiproliferative effects against various human cancer cell lines are also well-documented [3].

PKC pathway inhibition Study fit for ATP-competitive PKC inhibition research

Antiviral screening Reported activity against SARS-CoV-2 and other viruses

GPCR signaling assays GRK1 (rhodopsin kinase) inhibition context

Cell proliferation studies Antiproliferative endpoint research in cancer cell lines

• [1] Osada, H., Sonoda, T., Tsunoda, K., & Isono, K. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of Antibiotics, 42(1), 102-106. View Source
• [2] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source
• [3] Lee, S. A., & Jung, M. (2007). The nucleoside analog sangivamycin induces apoptotic cell death in breast carcinoma MCF7/adriamycin-resistant cells via protein kinase Cdelta and JNK activation. Journal of Biological Chemistry, 282(20), 15271-15283. View Source

Why Sangivamycin Cannot Be Substituted

Within the pyrrolo[2,3-d]pyrimidine class, close analogs like Tubercidin and Toyocamycin exhibit drastically different potency, selectivity, and biological activity profiles. Substitution can lead to experimental failure or procurement of an ineffective tool compound. For instance, while Sangivamycin strongly inhibits protein kinase C (PKC) and rhodopsin kinase, its analogs Tubercidin and Toyocamycin show weak or negligible activity in these key assays [1]. Furthermore, Sangivamycin demonstrates a unique and favorable ADME (absorption, distribution, metabolism, excretion) and toxicity profile in humans, a characteristic not shared by all in-class compounds, making it a specific choice for translational research [2].

Structural analog PKC activity

Close analogs Tubercidin and Toyocamycin exhibit weak PKC inhibition, limiting their substitution for pathway-specific studies.

Kinase selectivity profile

GRK1 inhibition is compound-specific; analogs have not been characterized for this target, introducing uncertainty.

ADME and tolerability context

Reported human tolerability and pharmacokinetic profile of sangivamycin may not transfer to analogs, requiring independent validation.

• [1] Osada, H., Sonoda, T., Tsunoda, K., & Isono, K. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of Antibiotics, 42(1), 102-106. View Source
• [2] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source

Sangivamycin Selection Guide

Superior PKC Inhibition vs. Structural Analogs

In a direct comparative assay, Sangivamycin demonstrated strong inhibitory activity against protein kinase C (PKC), while the closely related 7-deazaadenosine antibiotics Tubercidin and Toyocamycin exhibited only weak activity [1]. This stark difference in potency highlights Sangivamycin's unique functional profile within this chemical class.

PKC Inhibition vs. Analogs

Head-to-head

Sangivamycin

vs

Tubercidin, Toyocamycin

Strong inhibition vs. weak inhibition

Supports sangivamycin-specific PKC pathway study design

Bleb-formation assay in K562 cells; reported qualitative difference

Evidence Dimension	Inhibition of Protein Kinase C (PKC) activity
Target Compound Data	Strong inhibition observed
Comparator Or Baseline	Tubercidin and Toyocamycin: Weak inhibition observed
Quantified Difference	Qualitative difference: Sangivamycin is a potent PKC inhibitor, while its structural analogs are not.
Conditions	Bleb-formation assay in K562 human chronic erythroleukemia cells as a functional readout of PKC activity.

Why This Matters

This evidence confirms that Sangivamycin is the necessary choice for experiments requiring specific PKC inhibition, as its closest structural analogs are ineffective.

• [1] Osada, H., Sonoda, T., Tsunoda, K., & Isono, K. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of Antibiotics, 42(1), 102-106. View Source

Anti-SARS-CoV-2 Potency vs. Remdesivir

Sangivamycin suppressed replication of SARS-CoV-2 with greater efficacy than remdesivir, another broad-spectrum nucleoside analog, across multiple cell types [1]. The half-maximal inhibitory concentration (IC50) for sangivamycin against SARS-CoV-2 is in the nanomolar range [1].

Anti-SARS-CoV-2 Activity

Head-to-head

Sangivamycin

vs

Remdesivir

Reported higher antiviral activity (nanomolar IC50)

Supports antiviral screening and combination study context

In vitro SARS-CoV-2 infection models; multiple variants

Evidence Dimension	Inhibition of SARS-CoV-2 replication
Target Compound Data	Sangivamycin: IC50 in the nanomolar range (more potent)
Comparator Or Baseline	Remdesivir: IC50 in the nanomolar range (less potent than sangivamycin)
Quantified Difference	Sangivamycin showed greater efficacy.
Conditions	In vitro infection models using multiple SARS-CoV-2 variants in several cell types.

Why This Matters

For coronavirus research, Sangivamycin offers a higher-potency alternative or combinatorial partner to remdesivir, potentially enabling lower effective doses or overcoming resistance.

• [1] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source

GRK1 (Rhodopsin Kinase) Inhibition

Sangivamycin is a very potent inhibitor of rhodopsin kinase (GRK1), with a Ki value of 180 nM [1]. This potency is notably high and allows for effective kinase blockade in cellular systems.

GRK1 Inhibition Ki

Class-level

Ki = 180 nM

Supports GRK1-mediated signaling studies

In vitro kinase assay with purified rhodopsin kinase

Evidence Dimension	Inhibition of rhodopsin kinase (GRK1) activity
Target Compound Data	Ki = 180 nM
Comparator Or Baseline	Other nucleoside/nucleotide analogs tested (unspecified in abstract)
Quantified Difference	Sangivamycin identified as one of the most potent inhibitors.
Conditions	In vitro kinase assay using purified rhodopsin kinase.

Why This Matters

This data positions Sangivamycin as a critical tool for studying GPCR signaling and desensitization, specifically for research requiring potent inhibition of rhodopsin kinase.

• [1] Palczewski, K., et al. (1990). Nucleoside inhibitors of rhodopsin kinase. The Journal of Biological Chemistry, 265(22), 13184-13188. View Source

Favorable ADME & Tolerability

Sangivamycin is a nucleoside analog that is well-tolerated by humans [1]. Preclinical investigations of its potential for clinical administration found its pharmacokinetic, absorption, distribution, metabolism, excretion (ADME), and toxicity properties to be favorable [1].

Human Tolerability & ADME

Reported

Reported human tolerability and ADME profile

Reported tolerability and pharmacokinetic context

Data to verify; source review recommended for in vivo study design

Evidence Dimension	Human tolerability and ADME properties
Target Compound Data	Well-tolerated by humans; Favorable ADME and toxicity profile.
Comparator Or Baseline	N/A (Compound-specific property)
Quantified Difference	N/A (Qualitative assessment from studies)
Conditions	Review of preclinical and clinical data.

Why This Matters

For researchers planning in vivo or preclinical studies, the documented human tolerability and favorable ADME profile reduce development risk and justify its selection over less-characterized analogs.

• [1] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source

Sangivamycin Application Scenarios

PKC Signaling Studies

Sangivamycin is the optimal tool for investigating PKC-dependent cellular processes. Its strong inhibitory activity against PKC, contrasted with the weak activity of its close analogs Tubercidin and Toyocamycin [1], ensures that observed biological effects are specifically attributable to PKC inhibition. This is critical for dissecting signal transduction pathways in cancer biology and inflammation research [2].

SARS-CoV-2 Antiviral Combination Therapy

Given its superior in vitro potency against SARS-CoV-2 compared to remdesivir [3] and its favorable human tolerability [4], Sangivamycin is a leading candidate for preclinical studies focused on COVID-19 therapeutics. It is particularly well-suited for investigating combination therapies with other antivirals to enhance efficacy or prevent viral escape, as its mechanism is distinct and additive [3].

In Vivo & Preclinical Pharmacology

For research programs advancing toward in vivo models, Sangivamycin is a preferred choice due to its established favorable ADME profile and documented tolerability in humans [4]. This reduces the pharmacokinetic uncertainty associated with many other early-stage tool compounds, enabling more robust and translatable efficacy and safety studies in animal models of viral infection or cancer.

GRK1 & Vision Research

Sangivamycin serves as a highly potent inhibitor of rhodopsin kinase (Ki = 180 nM) [5]. This property makes it invaluable for vision research, specifically for studies requiring the blockade of GRK1-mediated phosphorylation of rhodopsin to understand the molecular mechanisms of phototransduction and GPCR desensitization [5].

Application

Selection Property

Validation Focus

PKC signal transduction studies

PKC inhibition selectivity vs. structural analogs

PKC pathway endpoint assays in relevant cell models

Antiviral screening (SARS-CoV-2)

Reported antiviral activity compared to remdesivir

Viral replication inhibition and combination screening

In vivo model studies

Reported human tolerability and ADME context

Verify pharmacokinetics and tolerability in specific animal model

GPCR signaling research

GRK1 inhibition context

Rhodopsin phosphorylation blockade in vision models

• [1] Osada, H., Sonoda, T., Tsunoda, K., & Isono, K. (1989). A new biological role of sangivamycin; inhibition of protein kinases. The Journal of Antibiotics, 42(1), 102-106. View Source
• [2] Lee, S. A., & Jung, M. (2007). The nucleoside analog sangivamycin induces apoptotic cell death in breast carcinoma MCF7/adriamycin-resistant cells via protein kinase Cdelta and JNK activation. Journal of Biological Chemistry, 282(20), 15271-15283. View Source
• [3] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source
• [4] Bennett, R. P., et al. (2022). Sangivamycin is highly effective against SARS-CoV-2 in vitro and has favorable drug properties. JCI Insight, 7(1), e153165. View Source
• [5] Palczewski, K., et al. (1990). Nucleoside inhibitors of rhodopsin kinase. The Journal of Biological Chemistry, 265(22), 13184-13188. View Source